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Compound of Interest

Compound Name: 2-Amino-2-methylpropanenitrile

Cat. No.: B028548

An In-depth Technical Guide to 2-Aminoisobutyronitrile: Structural Formula and Isomers

This technical guide provides a comprehensive overview of 2-aminoisobutyronitrile, including
its structural formula, its various isomers, physicochemical properties, and common synthetic
methodologies. This document is intended for researchers, scientists, and professionals in the
field of drug development and organic chemistry.

2-Aminoisobutyronitrile: Core Structure

2-Aminoisobutyronitrile, also known as 2-amino-2-methylpropionitrile, is an organic compound
featuring a nitrile and an amino group attached to the same tertiary carbon.[1][2] Its molecular
formula is CaHsN2.[1]

Caption: Structural formula of 2-Aminoisobutyronitrile.

Isomers of 2-Aminoisobutyronitrile (CaHsNz2)

Isomers are compounds that share the same molecular formula but have different structural
arrangements. The molecular formula C4HsN:z gives rise to several structural and
stereoisomers.[3][4][5][6]

Structural Isomers

Structural isomers have different connectivity of atoms.[7] For CaHsNz2, these primarily include
positional isomers, where the amino and cyano groups are at different positions on the butane
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backbone, and chain isomers, which involve a branched carbon skeleton.
Key Positional Isomers of Aminobutyronitrile:

e 2-Aminobutanenitrile: The amino and cyano groups are on the second carbon of a butane
chain. This molecule contains a chiral center at the second carbon, and therefore exists as a
pair of enantiomers (R and S).[8]

e 3-Aminobutanenitrile: The amino group is on the third carbon and the cyano group is on the
first. This also possesses a chiral center at the third carbon, leading to enantiomers.[9][10]

e 4-Aminobutanenitrile: The amino group is on the fourth carbon, at the opposite end of the
chain from the cyano group.[11]

e 1-Amino-1-cyanopropane: An alternative name for 2-aminobutanenitrile.[8]

Structural Isomers of Aminobutyronitrile
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Caption: Key structural isomers of 2-Aminoisobutyronitrile.

Stereoisomers

Stereoisomers have the same connectivity but differ in the spatial arrangement of atoms. As
mentioned, some structural isomers of 2-aminoisobutyronitrile are chiral and exist as
enantiomers. 2-Aminoisobutyronitrile itself does not have a chiral center and therefore does not
have enantiomers.

Physicochemical Properties

The properties of 2-aminoisobutyronitrile and its isomers vary based on their molecular
structure.
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2- 2- 4-
Property Aminoisobutyr Aminobutanen Aminobutanen Reference
onitrile itrile itrile
Molecular
CaHsNz2 CaHsN2 CaHsN2z [1][81111]
Formula
Molecular Weight  84.12 g/mol 84.12 g/mol 84.12 g/mol [1][8111]
Physical State Liquid - - [1]
Hydrogen Bond
1 1 1 [1]81111]
Donor Count
Hydrogen Bond
yered 2 2 2 [2]
Acceptor Count
Topological Polar
polod 49.8 A2 49.8 A2 49.8 A2 [2]
Surface Area
LogP -0.3 0 -0.6 [1][81111]

Experimental Protocols
Synthesis of a-Aminonitriles: The Strecker Synthesis

A common method for synthesizing a-aminonitriles, including 2-aminoisobutyronitrile, is the
Strecker synthesis.[12][13] This reaction involves the treatment of an aldehyde or ketone with
ammonia and a cyanide source.

General Protocol for the Synthesis of 2-Aminoisobutyronitrile:

e Reaction Setup: A solution of ammonium chloride in water is prepared in a round-bottomed
flask and cooled in an ice bath.

» Addition of Ketone: Acetone (propanone) dissolved in a suitable solvent like ether is added to
the cooled solution with stirring.

o Cyanide Addition: A solution of sodium cyanide or potassium cyanide in water is added
slowly to the mixture, maintaining a low temperature to control the exothermic reaction.
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» Formation of Aminonitrile: The reaction mixture is stirred for a period, allowing for the
formation of 2-aminoisobutyronitrile from the intermediate acetone cyanohydrin. The excess

ammonia is crucial for this step.[13]

o Extraction and Purification: The product is typically extracted from the aqueous layer using
an organic solvent. The organic extracts are then combined, dried, and the solvent is
removed to yield the crude aminonitrile, which can be further purified.

Workflow for Strecker Synthesis of 2-Aminoisobutyronitrile
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Caption: Generalized workflow for the Strecker synthesis.

Characterization Techniques

The structural elucidation and confirmation of 2-aminoisobutyronitrile and its isomers are
typically performed using a combination of spectroscopic methods:

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the nitrile
(-C=N) and amino (-NH2) functional groups.[14][15]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
information about the chemical environment of the hydrogen and carbon atoms, allowing for
the differentiation of isomers.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the molecule, confirming its elemental composition.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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